![molecular formula HNO3 B076683 Deuterio nitrate CAS No. 13587-52-5](/img/structure/B76683.png)
Deuterio nitrate
Overview
Description
Deuterio nitrate (DNO) is a unique form of nitrate that contains a deuterium atom (D) instead of a hydrogen atom (H). This makes it an isotopic form of nitrate, with a slightly different chemical structure than the more common form of nitrate (NO3). This compound has a variety of applications in scientific research, ranging from biochemical to physiological studies.
Scientific Research Applications
Environmental Studies : Deuterium oxide has been used as a tracer in environmental research to study solute movements, particularly in understanding nitrate leaching in aquifers. A study demonstrated that approximately 40 kg ha−1 yr.−1 of nitrate nitrogen were leached beyond root depth in chalk aquifers, which has implications for groundwater quality and agricultural practices (Wellings, 1984).
Chemical Analysis and Reaction Mechanisms : Deuterium has been instrumental in analyzing chemical reaction mechanisms. For instance, alpha-deuterium effects were studied for the solvolytic displacement of nitrate groups in various compounds, providing insights into reaction trends and mechanisms (Koshy & Robertson, 1974).
Hydrogen Isotope Separation : The isolation of deuterium from isotopic mixtures is a significant challenge in separation technology. A study reported a highly effective hydrogen isotope separation system using metal-organic frameworks (MOFs), achieving a high separation factor, demonstrating the potential for practical industrial usage (Kim et al., 2017).
Material Science and Semiconductor Research : Deuterium processing has been shown to reduce hot electron degradation in metal oxide semiconductor transistors, improving transistor lifetime significantly. This illustrates the potential of deuterium in enhancing the durability of semiconductor devices (Lyding, Hess, & Kizilyalli, 1996).
Climatology and Environmental Science : In climatology, deuterium concentration measurements in ice samples have been used to high-resolution date polar ice cores, offering a method to observe short-term variations in environmental factors (Dreschhoff, Jungner, & Laird, 2020).
Biomedical Applications : Deuterium oxide (2H2O) has been proposed as a tracer for blood flow and tissue perfusion in nuclear magnetic resonance (NMR) imaging. This application demonstrates the potential of deuterium in clinical diagnostics and research (Ackerman, Ewy, Becker, & Shalwitz, 1987).
Mechanism of Action
Target of Action
Deuterio nitrate, like other organic nitrates, primarily targets vascular smooth muscles . The compound’s action on these muscles leads to their relaxation, which in turn results in the dilation of coronary vessels. This dilation improves the oxygen supply to the myocardium, which is the muscle tissue of the heart .
Mode of Action
The mode of action of this compound involves its interaction with its targets and the resulting changes. The compound stimulates soluble guanylate cyclase by nitric oxide derived from the organic nitrate ester molecule through metabolization catalyzed by enzymes such as glutathione S-transferase, cytochrome P-450, and possibly esterases . The cyclic GMP produced by the guanylate cyclase acts via cGMP-dependent protein kinase . Ultimately, through various processes, the protein kinase lowers intracellular calcium; an increased uptake to and a decreased release from intracellular stores seem to be particularly important .
Biochemical Pathways
The biochemical pathways affected by this compound include nitrogen fixation, nitrification, denitrification, dissimilatory nitrate reduction, assimilatory nitrate reduction, and complete nitrification . These pathways are part of the complex interplay of the nitrogen cycle, where nitrogen is found in various oxidation states ranging from +5 in nitrate to -3 in ammonia .
Pharmacokinetics
Studies on similar compounds suggest that the rate-limiting step in the pharmacokinetics of organic nitrates can be chemotype-dependent .
Result of Action
The result of the action of this compound is primarily the relaxation of vascular smooth muscles and the dilation of coronary vessels . This leads to an improved oxygen supply to the myocardium and a reduction in myocardial oxygen consumption . Inhibition of platelet aggregation is another effect that is probably of therapeutic value .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, nitrates and organic nitrogen compounds from fertilizer and manure applied in agriculture can enter groundwater through leaching and reach surface water through runoff from agricultural fields . This can potentially affect the concentration and availability of this compound in the environment .
Safety and Hazards
While specific safety data for deuterio nitrate is not available, it’s important to note that nitrates can pose risks. For example, they may intensify fire and be corrosive to metals . They can cause severe skin burns and eye damage, and may cause damage to organs through prolonged or repeated exposure .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that nitrate, the parent compound of deuterio nitrate, plays a crucial role in various biochemical reactions . Nitrate can be reduced to nitrite by enzymes such as nitrate reductase . The presence of deuterium might influence these enzymatic reactions, potentially altering the rate or efficiency of the process .
Cellular Effects
The cellular effects of this compound are largely unexplored. Nitrate and its reduced form, nitrite, have been shown to influence various cellular processes . For instance, nitrate can serve as a nitrogen source for growth, affecting cell function and metabolism
Molecular Mechanism
Nitrate is known to interact with various biomolecules, including enzymes and proteins . The presence of deuterium could potentially alter these interactions, influencing enzyme activity or gene expression .
Temporal Effects in Laboratory Settings
Nitrate is known to exhibit temporal changes in its effects, such as changes in its stability and degradation
Dosage Effects in Animal Models
There is currently no available data on the dosage effects of this compound in animal models. Nitrate has been shown to have dosage-dependent effects in various animal models
Metabolic Pathways
Nitrate is involved in several metabolic pathways, including the nitrogen cycle
Transport and Distribution
Nitrate is known to be transported and distributed within cells via various transporters
Subcellular Localization
Nitrate and its metabolites are known to be localized in various subcellular compartments
properties
IUPAC Name |
deuterio nitrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/HNO3/c2-1(3)4/h(H,2,3,4)/i/hD | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRYLNZFGIOXLOG-DYCDLGHISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)(O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]O[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
HNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80929164 | |
Record name | (~2~H)Nitric acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80929164 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
64.019 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13587-52-5 | |
Record name | Nitric acid-d | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13587-52-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Nitric (2H)acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013587525 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (~2~H)Nitric acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80929164 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Nitric (2H)acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.644 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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